Cas no 114849-01-3 (3H-1,2,4-Triazol-3-one,4-ethenyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazol-3-one,4-ethenyl-2,4-dihydro-
• CAS No: 114849-01-3
• Molecular Formula: C₄H₅N₃O
• Molecular Weight: 111.102
• CID: 209222
• PubChem ID: 3087493

3H-1,2,4-Triazol-3-one,4-ethenyl-2,4-dihydro- Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4-ethenyl-2,4-dihydro-
• 4-ethenyl-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-ethenyl-
• BRN 4372705
• 2,4-Dihydro-4-ethenyl-3H-1,2,4-triazol-3-one
• 114849-01-3
• 4-Vinyl-1,2,4-triazol-3-one
• DTXSID70150884

• InChIKey： BJDKLXOVGAGGHJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5N3O/c1-2-7-3-5-6-4(7)8/h2-3H,1H2,(H,6,8)
• SMILES： C=CN1C=NNC1=O

Computed Properties

• Exact Mass: 111.04335
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 111.043
• Heavy Atom Count: 8
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7
• Refractive Index: 1.604
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.31